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Compound of Interest

Compound Name: ((3-Chlorophenyl)sulfonyl)glycine

Cat. No.: B2474629 Get Quote

For Immediate Release

Shanghai, China – December 7, 2025 – An in-depth review of publicly available scientific

literature and chemical databases reveals a significant lack of detailed structural and

experimental data for the compound ((3-Chlorophenyl)sulfonyl)glycine. Despite its

availability from commercial suppliers for research purposes, comprehensive structural

analysis, including crystallographic data, bond lengths, and bond angles, remains unpublished.

Similarly, detailed experimental protocols for its synthesis and characterization, as well as its

specific biological signaling pathways, are not documented in accessible scientific literature.

This technical guide summarizes the currently available information for researchers, scientists,

and drug development professionals and highlights the areas where data is absent.

Chemical and Physical Properties
((3-Chlorophenyl)sulfonyl)glycine is a derivative of the amino acid glycine.[1] Basic chemical

information has been compiled from various chemical supplier databases.
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Property Value Source

Molecular Formula C₈H₈ClNO₄S
MedChemExpress[1],

CymitQuimica[2]

Molecular Weight 249.67 g/mol
MedChemExpress[1],

CymitQuimica[2]

CAS Number 565198-64-3
MedChemExpress[1],

CymitQuimica[2]

Appearance Solid (Typically) InvivoChem[3]

Melting Point 142-143°C InvivoChem[3]

LogP 2.174 InvivoChem[3]

Topological Polar Surface Area

(tPSA)
91.85 Å² InvivoChem[3]

Hydrogen Bond Donors 2 InvivoChem[3]

Hydrogen Bond Acceptors 5 InvivoChem[3]

Rotatable Bond Count 4 InvivoChem[3]

Synthesis and Experimental Protocols
A detailed, peer-reviewed experimental protocol for the specific synthesis of ((3-
Chlorophenyl)sulfonyl)glycine is not available in the current body of scientific literature.

General methods for the synthesis of N-arylsulfonyl amino acids typically involve the reaction of

an amino acid with an arylsulfonyl chloride under basic conditions. A plausible synthetic route

for ((3-Chlorophenyl)sulfonyl)glycine is visualized below, based on these general principles.

General Synthetic Workflow
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Caption: A generalized workflow for the synthesis of N-sulfonylated amino acids.

Structural Characterization
No crystallographic data or detailed spectroscopic analyses (NMR, IR, Mass Spectrometry) for

((3-Chlorophenyl)sulfonyl)glycine have been published. Commercial suppliers indicate that

the compound meets a minimum purity level, typically determined by HPLC and/or NMR, but

the full spectral data and interpretation are not publicly provided.[2]

Biological Activity and Signaling Pathways
((3-Chlorophenyl)sulfonyl)glycine is categorized as a glycine derivative.[1] Some sources

make general statements that amino acid derivatives can be used as ergogenic supplements,

potentially influencing the secretion of anabolic hormones, providing fuel during exercise, and

enhancing mental performance.[1] However, no specific studies were found that investigate the

biological activity or the specific signaling pathways of ((3-Chlorophenyl)sulfonyl)glycine.

Therefore, a diagram of its signaling pathway cannot be created at this time.
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Conclusion
While ((3-Chlorophenyl)sulfonyl)glycine is commercially available for research, there is a

notable absence of fundamental scientific data in the public domain. Key information regarding

its detailed 3D structure, comprehensive spectroscopic data, a validated synthetic protocol, and

its specific biological functions and mechanisms of action has not been published. This

presents an opportunity for further research to characterize this molecule and explore its

potential applications. Researchers working with this compound are encouraged to perform

and publish these fundamental analyses to contribute to the collective scientific knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b2474629?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2474629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

